Cas no 1352495-76-1 (2-Chloro-4-methyl-5-(1-propyl-pyrrolidin-2-yl)-pyridine)

• Product Name: 2-Chloro-4-methyl-5-(1-propyl-pyrrolidin-2-yl)-pyridine
• CAS No: 1352495-76-1
• MF: C₁₃H₁₉ClN₂
• MW: 238.756362199783
• CID: 5149664
• Update Time: 2025-06-08

2-Chloro-4-methyl-5-(1-propyl-pyrrolidin-2-yl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methyl-5-(1-propyl-pyrrolidin-2-yl)-pyridine

• Inchi： 1S/C13H19ClN2/c1-3-6-16-7-4-5-12(16)11-9-15-13(14)8-10(11)2/h8-9,12H,3-7H2,1-2H3
• InChI Key： JQOPBKJSZXDEGW-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C2CCCN2CCC)C(C)=C1

Additional information on 2-Chloro-4-methyl-5-(1-propyl-pyrrolidin-2-yl)-pyridine

Introduction to 2-Chloro-4-methyl-5-(1-propyl-pyrrolidin-2-yl)-pyridine (CAS No. 1352495-76-1)

2-Chloro-4-methyl-5-(1-propyl-pyrrolidin-2-yl)-pyridine, identified by its CAS number 1352495-76-1, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the pyridine family, a class of heterocyclic aromatic organic compounds that have garnered considerable attention due to their diverse biological activities and applications in drug development.

The molecular structure of 2-Chloro-4-methyl-5-(1-propyl-pyrrolidin-2-yl)-pyridine incorporates several key functional groups that contribute to its unique chemical properties. The presence of a chloro substituent at the 2-position, a methyl group at the 4-position, and a propyl-pyrrolidin-2-yl moiety at the 5-position enhances its reactivity and potential utility in synthetic chemistry. These structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The specific arrangement of substituents in 2-Chloro-4-methyl-5-(1-propyl-pyrrolidin-2-yl)-pyridine suggests that it may exhibit various biological activities. Preliminary studies have indicated that this compound could possess properties relevant to central nervous system (CNS) disorders, including potential effects on neurotransmitter pathways. The pyrrolidinyl group, in particular, is known to modulate certain receptor systems, making this compound a promising candidate for further investigation.

The synthesis of 2-Chloro-4-methyl-5-(1-propyl-pyrrolidin-2-yl)-pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework. The use of palladium catalysts in cross-coupling reactions has been particularly effective in forming carbon-carbon bonds with high selectivity and efficiency.

One of the most compelling aspects of studying 2-Chloro-4-methyl-5-(1-propyl-pyrrolidin-2-yl)-pyridine is its potential application in medicinal chemistry. Researchers are increasingly leveraging computational tools and high-throughput screening techniques to identify novel drug candidates. The structural features of this compound make it an attractive scaffold for designing molecules with enhanced binding affinity and reduced side effects. By modifying specific substituents, chemists can fine-tune the pharmacological profile to target specific therapeutic areas.

The role of computational chemistry in the study of 2-Chloro-4-methyl-5-(1-propyl-pyrrolidin-2-yl)-pyridine cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. This information is crucial for designing experiments and optimizing synthetic routes. Additionally, virtual screening methods enable the rapid evaluation of thousands of compounds, identifying those with the greatest potential for further development.

In conclusion, 2-Chloro-4-methyl-5-(1-propyl-pyrrolidin-2-yl)-pyridine (CAS No. 1352495-76-1) represents a fascinating compound with significant implications for both chemical research and pharmaceutical development. Its unique structural features and potential biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of drug discovery and development.